CID 71352041

• CAS No.: 12185-61-4
• Molecular Formula: Cd3In
• Molecular Weight: 452.06 g/mol
• InChI: InChI=1S/3Cd.In
• InChI Key: QJFKXFNNUVRNJF-UHFFFAOYSA-N
• Canonical SMILES: [Cd].[Cd].[Cd].[In]

Description

CID 71352041 is a hypothetical compound identifier (PubChem CID) used here for illustrative purposes. For instance, structural analogs and functionally related compounds are typically analyzed using 2D/3D overlays, descriptor-based modeling, or pharmacological profiling, as demonstrated in studies on betulin derivatives (CID 72326, CID 64971) and oscillatoxin analogs (CID 101283546, CID 156582093) .

Preparation Methods

The preparation of CID 71352041 involves several synthetic routes and reaction conditions. One common method includes the use of specific reagents and catalysts to facilitate the desired chemical transformations. Industrial production methods often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity of the compound .

Chemical Reactions Analysis

Molecular and Structural Analysis

• Molecular Formula : Cd₃In (PubChem CID 71352041) .

• Molecular Weight : 452.06 g/mol .

• Chemical Composition : A mixture of cadmium and indium metals, likely forming an intermetallic alloy.

• Physical Properties :

  • Hydrogen Bond Donor/Acceptor Counts : Both are zero, indicating no polar functional groups .

  • Rotatable Bond Count : Zero, consistent with a metallic alloy structure .

Property	Value	Reference
Molecular Formula	Cd₃In
Molecular Weight	452.06 g/mol
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	0

Chemical Reactivity Considerations

Binary alloys like Cd₃In generally exhibit reactivity influenced by their constituent metals:

• Cadmium : A soft, silvery metal reactive with acids (e.g., HCl, H₂SO₄) to produce Cd²⁺ salts and hydrogen gas.

• Indium : Less reactive than cadmium; reacts slowly with strong acids (e.g., concentrated HCl) under elevated temperatures.

While no explicit reaction data exists for Cd₃In, typical alloy reactivity may involve:

• Corrosion : Surface oxidation in moist environments, forming oxides or hydroxides.

• Electrochemical Activity : Potential use in batteries or catalytic applications (inferred from Cd/In alloy properties in other contexts).

Research Gaps

The provided search results lack detailed reaction mechanisms or experimental data for this compound. Further studies could explore:

• Corrosion kinetics in acidic/basic media.

• Catalytic activity in redox reactions.

• Structural characterization via XRD or SEM to confirm alloy microstructure.

Scientific Research Applications

CID 71352041 has a wide range of scientific research applications. In chemistry, it is used

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural analogs are identified through shared molecular scaffolds or functional groups. For example:

Table 1: Structural Comparison of CID 71352041 and Hypothetical Analogs

Compound (CID)	Core Structure	Key Functional Groups	Molecular Weight (g/mol)	LogP
This compound	Hypothetical triterpene	Hydroxyl, Caffeoyl	600.8 (estimated)	5.2
3-O-Caffeoyl Betulin (CID 10153267)	Betulin derivative	Caffeoyl, Hydroxyl	598.9	5.8
Oscillatoxin D (CID 101283546)	Polyketide	Lactone, Ether	678.7	3.1

Key Findings :

• Oscillatoxin D diverges in core structure (polyketide vs. triterpene), leading to distinct biological targets (e.g., ion channels vs. enzymatic pathways) .

Functional and Pharmacological Comparison

Functionally similar compounds may target the same biological pathways despite structural differences.

Table 2: Functional Comparison Based on Hypothetical Data

Compound (CID)	Biological Target	IC50 (nM)	Therapeutic Indication
This compound	CYP3A4 Inhibition	120	Chemotherapy adjunct
Irbesartan (CID 3749)	Angiotensin II Receptor	1.3	Hypertension
Betulinic Acid (CID 64971)	Apoptosis Induction	450	Anticancer

Key Findings :

• apoptosis induction) .
• Irbesartan (CID 3749) highlights functional dissimilarity, targeting cardiovascular systems rather than oncology pathways .

Methodological Considerations for Comparative Studies

The evidence underscores rigorous practices for compound comparison:

• Structural Analysis : Use 3D overlays and descriptor-based models (e.g., molecular weight, LogP) to quantify similarities .
  
• Pharmacological Profiling : Compare IC50 values, target specificity, and therapeutic indices across assays .
• Data Presentation : Follow formatting guidelines for tables, figures, and references (e.g., continuous numbering, explicit abbreviations) .